Cas no 920503-84-0 (9H-Purine-6-ethanethiol)

9H-Purine-6-ethanethiol structure
9H-Purine-6-ethanethiol structure
Product Name:9H-Purine-6-ethanethiol
CAS No:920503-84-0
MF:C7H8N4S
MW:180.230218887329
CID:756702
PubChem ID:16094036
Update Time:2025-04-19

9H-Purine-6-ethanethiol Chemical and Physical Properties

Names and Identifiers

    • 9H-Purine-6-ethanethiol
    • 2-(7H-purin-6-yl)ethanethiol
    • 920503-84-0
    • 2-(7H-Purin-6-yl)ethane-1-thiol
    • DTXSID10582342
    • Inchi: 1S/C7H8N4S/c12-2-1-5-6-7(10-3-8-5)11-4-9-6/h3-4,12H,1-2H2,(H,8,9,10,11)
    • InChI Key: XQKCXZVAOITQLF-UHFFFAOYSA-N
    • SMILES: SCCC1=C2C(=NC=N1)N=CN2

Computed Properties

  • Exact Mass: 180.04696745g/mol
  • Monoisotopic Mass: 180.04696745g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 12
  • Rotatable Bond Count: 2
  • Complexity: 154
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 0.7
  • Topological Polar Surface Area: 55.5Ų
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